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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637 Get Quote

Technical Guide: Physical Properties of Isooctyl
Hydrogen Succinate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isooctyl hydrogen succinate (CAS No. 94248-72-3), also known as butanedioic acid,

monoisooctyl ester, is a chemical compound with the molecular formula C12H22O4.[1][2] This

document provides a comprehensive overview of its known physical properties. Due to the

limited availability of specific experimental data in the public domain for this particular ester, this

guide also furnishes detailed, standardized experimental protocols for determining key physical

characteristics such as melting point, boiling point, density, and solubility.

Chemical Identity and Structure
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Property Value

Chemical Name Isooctyl hydrogen succinate

Synonym Butanedioic acid, monoisooctyl ester[1]

CAS Number 94248-72-3[1][2]

Molecular Formula C12H22O4[1][2]

Molecular Weight 230.30 g/mol [1][2]

Appearance White powder[1]

Physical Properties
The following table summarizes the available physical property data for isooctyl hydrogen
succinate. It is important to note that specific quantitative data for several key properties are

not readily available in published literature.

Property Value

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols for Physical Property
Determination
The following sections detail standardized methodologies for determining the primary physical

properties of solid organic compounds like isooctyl hydrogen succinate.

Determination of Melting Point (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.
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Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[3]

Capillary tubes (sealed at one end)[3]

Thermometer[3]

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the dry isooctyl hydrogen succinate powder is

finely ground using a mortar and pestle.[4]

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.[5]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in the heating bath

(e.g., mineral oil in a Thiele tube) of the melting point apparatus.[5]

Heating: The sample is heated at a steady, slow rate, typically 1-2 °C per minute, especially

when approaching the expected melting point.[4]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded.[6] The

melting point is reported as the range T1-T2.

Determination of Boiling Point (OECD 103)
While isooctyl hydrogen succinate is a solid at room temperature, its boiling point can be

determined under reduced pressure to prevent decomposition. The OECD Test Guideline 103

describes several methods for determining the boiling point of a substance.[1][7][8] The

dynamic method is highlighted here.
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Apparatus:

Heating bath with a stirrer

Test vessel with a temperature measuring device

Pressure measurement and control system

Procedure:

The substance is placed in the test vessel.

The pressure in the apparatus is gradually reduced, and the temperature is increased.

The boiling point is the temperature at which the vapor pressure of the substance equals the

applied pressure. This is observed as the temperature at which boiling becomes vigorous

and constant.

Measurements are taken at various pressures to establish a vapor pressure curve.

Determination of Density (ASTM D1505 - Gradient
Column Method)
For solid powders, density can be determined using various techniques. The ASTM D1505

standard test method, which uses a density gradient column, is a suitable approach.[9]

Apparatus:

Graduated glass column

Two miscible liquids of known densities (one less dense and one denser than the sample)

Calibrated glass floats

Apparatus for filling the column

Procedure:
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Column Preparation: A density gradient is established in the column by carefully layering the

two liquids in varying proportions.[9]

Calibration: The column is calibrated using glass floats of known densities.

Sample Introduction: A small, air-bubble-free sample of isooctyl hydrogen succinate is

carefully introduced into the column.

Equilibration: The sample is allowed to settle to a level where its density matches that of the

surrounding liquid.

Density Reading: The density of the sample is determined by comparing its equilibrium

position to the calibration curve established by the floats.

Determination of Solubility
Solubility is a qualitative or quantitative measure of the amount of a substance that can

dissolve in a given solvent at a specified temperature. A general procedure for assessing

solubility in various solvents is as follows.[10]

Apparatus:

Test tubes

Vortex mixer or shaker

Graduated pipettes

Analytical balance

Procedure:

Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,

ethanol, acetone, diethyl ether, toluene, hexane).

Qualitative Assessment:
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Place a small, accurately weighed amount of isooctyl hydrogen succinate (e.g., 10 mg)

into a test tube.

Add a small volume of the selected solvent (e.g., 1 mL) and agitate the mixture vigorously

(e.g., using a vortex mixer) for a set period.[10]

Visually observe if the solid dissolves completely. If it does, the substance is considered

soluble. If not, it is considered insoluble or sparingly soluble in that solvent.

Quantitative Assessment (if required):

Prepare a saturated solution of isooctyl hydrogen succinate in the solvent of interest at

a constant temperature.

Carefully separate a known volume of the saturated solution from any undissolved solid.

Evaporate the solvent from the known volume of the solution and weigh the remaining

solid residue.

Calculate the solubility in terms of g/100 mL or other appropriate units.

Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a chemical compound.
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Workflow for Physical Property Characterization

Initial Assessment

Primary Physical Constants
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Prepare Technical Report

Click to download full resolution via product page

Caption: General workflow for determining the physical properties of a chemical compound.

Conclusion
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This technical guide has presented the currently available physical property data for isooctyl
hydrogen succinate and provided detailed, standardized experimental protocols for the

determination of its key physical characteristics. The provided workflow and methodologies

offer a robust framework for researchers and scientists in the pharmaceutical and chemical

industries to fully characterize this compound. The lack of publicly available data highlights the

necessity for empirical determination of these properties for comprehensive material

understanding and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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